1,3-Thiazol-2-ylmethanol
Overview
Description
1,3-Thiazol-2-ylmethanol is a useful research compound. Its molecular formula is C4H5NOS and its molecular weight is 115.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactions:
- Thiazol-2-ylmethanols undergo oxidation under certain conditions to form ketones, with thiazoline intermediates playing a crucial role (D’Auria, Mauriello, & Racioppi, 1999).
- Thiazole derivatives have been synthesized using 1,3-dibromo-1,1-difluoro-2-propanone, a novel synthon, which is significant for drug discovery programs (Colella et al., 2018).
- Synthesis of thiazolidinone derivatives has been achieved from thiazol-2-ylmethanol-based precursors, showing potential as antimicrobial and analgesic agents (Venkatesh, Bodke, & Biradar, 2010).
Biological Applications:
- Thiazole derivatives are widely used as bioactive agents in various fields, including pharmaceuticals and catalysis, due to their versatile molecular architecture suitable for drug development (Nayak & Gaonkar, 2019).
- Coumarin thiazole derivatives have been shown to exhibit antimicrobial activity and have potential applications in antimicrobial polyurethane coatings (El‐Wahab et al., 2014).
Material Science and Corrosion Inhibition:
- Thiazole derivatives have been explored for their corrosion inhibition properties, particularly for copper in acidic conditions, offering insights into their applications in corrosion protection (Farahati et al., 2019).
Pharmaceutical and Drug Discovery:
- 1,3-Thiazole core structures are pivotal in drug discovery, with a wide range of pharmacologically active substances incorporating this scaffold (Ayati et al., 2015).
- Thiazoles have been synthesized and evaluated for anti-arrhythmic activities, highlighting their potential in pharmaceutical applications (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).
Safety and Hazards
1,3-Thiazol-2-ylmethanol is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be used when handling this chemical .
Mechanism of Action
Target of Action
1,3-Thiazol-2-ylmethanol is a derivative of the thiazole ring, which is a heterocyclic organic compound . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) . The primary targets of these compounds vary widely, depending on the specific derivative and its intended use.
Mode of Action
For instance, some thiazole derivatives inhibit BRAF kinase activity involved in stimulating cell division
Biochemical Pathways
Thiazole derivatives can activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects
Properties
IUPAC Name |
1,3-thiazol-2-ylmethanol | |
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InChI |
InChI=1S/C4H5NOS/c6-3-4-5-1-2-7-4/h1-2,6H,3H2 | |
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InChI Key |
JNHDLNXNYPLBMJ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CSC(=N1)CO | |
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Molecular Formula |
C4H5NOS | |
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DSSTOX Substance ID |
DTXSID80383585 | |
Record name | 1,3-Thiazol-2-ylmethanol | |
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Molecular Weight |
115.16 g/mol | |
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CAS No. |
14542-12-2 | |
Record name | 1,3-Thiazol-2-ylmethanol | |
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Record name | 1,3-thiazol-2-ylmethanol | |
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